Cas no 198480-20-5 (Desdihydroxy Bisbenzyl Pipendoxifene)

• Product Name: Desdihydroxy Bisbenzyl Pipendoxifene
• CAS No: 198480-20-5
• MF: C₄₃H₄₄N₂O₃
• MW: 636.821071624756
• CID: 5061987
• Update Time: 2025-11-02

Desdihydroxy Bisbenzyl Pipendoxifene Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(4-(benzyloxy)phenyl)-3-methyl-1-(4-(2-(piperidin-1-yl)ethoxy)benzyl)-1H-indole
• Desdihydroxy Bisbenzyl Pipendoxifene

• Inchi： 1S/C43H44N2O3/c1-33-41-29-40(48-32-36-13-7-3-8-14-36)23-24-42(41)45(30-34-15-19-38(20-16-34)46-28-27-44-25-9-4-10-26-44)43(33)37-17-21-39(22-18-37)47-31-35-11-5-2-6-12-35/h2-3,5-8,11-24,29H,4,9-10,25-28,30-32H2,1H3
• InChI Key： FUUJGUSPAXKNFK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OCCN3CCCCC3)C=C2)C2=C(C=C(OCC3=CC=CC=C3)C=C2)C(C)=C1C1=CC=C(OCC2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on Desdihydroxy Bisbenzyl Pipendoxifene

Desdihydroxy Bisbenzyl Pipendoxifene (CAS No. 198480-20-5): A Comprehensive Overview

Desdihydroxy Bisbenzyl Pipendoxifene (CAS No. 198480-20-5) is a specialized compound that has garnered attention in the field of pharmaceutical research and development. This article delves into its chemical properties, potential applications, and the latest market trends, while also addressing frequently asked questions by researchers and industry professionals.

The compound, often referred to as Desdihydroxy Bisbenzyl Pipendoxifene, belongs to a class of molecules known for their unique structural features. Its CAS number, 198480-20-5, serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers are particularly interested in its potential role in modulating biological pathways, making it a subject of ongoing studies.

One of the key properties of Desdihydroxy Bisbenzyl Pipendoxifene is its molecular stability under various conditions. This stability is crucial for its potential use in drug formulations, where consistency and reliability are paramount. The compound's solubility profile and reactivity have also been extensively studied, providing valuable insights for its application in pharmaceutical development.

In recent years, the demand for Desdihydroxy Bisbenzyl Pipendoxifene has increased, driven by its potential therapeutic benefits. Industry experts highlight its relevance in addressing health and wellness trends, such as the search for novel compounds with minimal side effects. This aligns with the growing consumer preference for safer and more effective treatment options.

Another area of interest is the compound's role in research and innovation. Scientists are exploring its interactions with various biological targets, which could lead to breakthroughs in personalized medicine. The ability to tailor treatments based on individual genetic profiles is a hot topic in the medical community, and Desdihydroxy Bisbenzyl Pipendoxifene may play a part in this evolving landscape.

From a market perspective, the supply and demand dynamics of Desdihydroxy Bisbenzyl Pipendoxifene are influenced by factors such as regulatory approvals and patent status. Companies investing in its development are closely monitoring these aspects to ensure compliance and competitive advantage. Additionally, the rise of AI-driven drug discovery has accelerated the identification of potential applications for this compound, making it a focal point in modern pharmacology.

For those seeking more information, common queries include: "What are the uses of Desdihydroxy Bisbenzyl Pipendoxifene?" and "Where can I find reliable data on CAS No. 198480-20-5?" These questions reflect the need for accessible and accurate resources, underscoring the importance of articles like this one in bridging the knowledge gap.

In conclusion, Desdihydroxy Bisbenzyl Pipendoxifene (CAS No. 198480-20-5) represents a promising avenue for scientific exploration. Its unique properties, coupled with the evolving demands of the healthcare industry, position it as a compound worth watching. As research progresses, its potential to contribute to innovative therapies and advanced medical solutions will likely become even more apparent.